Cas no 2228958-45-8 (2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid
• CAS No: 2228958-45-8
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• CID: 6405557
• PubChem ID: 165826855
• Update Time: 2025-09-23

2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid
• EN300-1965396
• 2228958-45-8

• Inchi： 1S/C9H7BrF2O3/c1-15-5-2-3-7(10)6(4-5)9(11,12)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： YUKSUJXKFKAOML-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C(=O)O)(F)F)OC

Computed Properties

• Exact Mass: 279.95466g/mol
• Monoisotopic Mass: 279.95466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid

Introduction to 2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid (CAS No: 2228958-45-8)

2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228958-45-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural arrangement that includes a bromo-substituted aromatic ring, a methoxy group, and a difluoroacetic acid moiety. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid consists of a benzene ring substituted with a bromine atom at the 2-position and a methoxy group at the 5-position. The presence of these functional groups enhances its potential reactivity and biological activity. Additionally, the difluoroacetic acid moiety introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules. This combination of features positions the compound as an intriguing subject for synthetic modifications and pharmacological evaluations.

In recent years, there has been growing interest in the development of novel fluorinated compounds due to their enhanced pharmacokinetic properties. The fluorine atoms in 2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid contribute to its lipophilicity and metabolic resistance, making it a valuable building block for designing next-generation therapeutics. Researchers have been exploring its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid is its versatility in chemical synthesis. The bromo and methoxy groups provide reactive sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, while nucleophilic substitution reactions can be used to replace the bromine atom with other functionalities. These synthetic strategies have enabled the generation of a diverse library of derivatives with tailored properties.

Recent studies have highlighted the biological activity of difluoroacetic acid derivatives, including those based on 2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid. Research has demonstrated that such compounds can modulate enzyme activity and signaling pathways involved in disease progression. For example, difluorinated acetic acids have been shown to inhibit certain kinases and transcription factors, which are key players in cancer cell proliferation and survival. The presence of both bromo and methoxy substituents in this compound may further enhance its interaction with biological targets, making it a potent tool for investigating disease mechanisms.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their ability to improve drug efficacy and reduce side effects. 2-(2-bromo-5-methoxyphenyl)-2,2-difluoroacetic acid exemplifies this trend by incorporating fluorine atoms into its structure. These atoms not only enhance the compound's stability but also influence its electronic properties, leading to stronger binding interactions with biological targets. Such characteristics are crucial for developing drugs that exhibit high selectivity and low toxicity.

In academic research, CAS No: 2228958-45-8 has been utilized as a starting material for synthesizing more complex molecules with potential therapeutic applications. The structural motifs present in this compound have inspired the design of novel scaffolds that mimic natural products or known drug molecules. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify promising derivatives for further experimental validation.

The synthesis of strong>fluorinated acetic acids like CAS No: 2228958-45-8 often involves multi-step processes that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce these compounds more efficiently than ever before. Techniques such as flow chemistry and continuous manufacturing are being explored to streamline the production process while maintaining high quality standards.

One area where CAS No: 2228958-45-8 shows particular promise is in the development of inhibitors for enzymes involved in metabolic pathways relevant to human health conditions. For instance, researchers have investigated its potential as an inhibitor of polyketide synthases (PKSs), which are enzymes responsible for producing bioactive natural products. By targeting these enzymes with selective inhibitors derived from this compound class, it may be possible to develop treatments for infectious diseases or inflammatory disorders.

The role of computational modeling in understanding the behavior of complex molecules like CAS No: 2228958-45-8 cannot be overstated. Molecular dynamics simulations allow researchers to visualize how this compound interacts with biological targets at an atomic level. Such insights are invaluable for designing drugs that not only bind tightly but also exhibit favorable pharmacokinetic properties upon administration.

In conclusion,CAS No: 2228958-45-8 represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it a versatile building block for synthesizing novel therapeutics with potential applications across multiple disease areas. As research continues into its properties and applications,this compound is likely to play an increasingly important role in advancing drug discovery efforts worldwide.